![molecular formula C18H16N4O3S2 B2982305 N-(6-acetyl-3-carbamoyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzo[d]thiazole-6-carboxamide CAS No. 864857-74-9](/img/structure/B2982305.png)
N-(6-acetyl-3-carbamoyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzo[d]thiazole-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(6-acetyl-3-carbamoyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzo[d]thiazole-6-carboxamide is a useful research compound. Its molecular formula is C18H16N4O3S2 and its molecular weight is 400.47. The purity is usually 95%.
BenchChem offers high-quality N-(6-acetyl-3-carbamoyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzo[d]thiazole-6-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(6-acetyl-3-carbamoyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzo[d]thiazole-6-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Derivative Development
The scientific research around N-(6-acetyl-3-carbamoyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzo[d]thiazole-6-carboxamide predominantly focuses on the synthesis of novel derivatives and their potential applications. Studies have explored the synthesis of various heterocyclic compounds, including tetrahydropyrimidine-thione derivatives, thiazolo[3,2-a]pyrimidines, and benzothiazepine derivatives, highlighting the chemical versatility and potential for further functionalization of related compounds (Fadda et al., 2013). Similarly, the preparation of thieno[2,3-b]pyridine-carboxamides and related fused systems has been demonstrated, underscoring the structural diversity achievable through synthetic chemistry (Bakhite et al., 2005).
Biological and Pharmacological Exploration
The exploration of biological and pharmacological activities is a crucial application of such compounds. Thiopeptide antibiotics, for example, represent a class of sulfur-containing cyclic peptides with notable biological properties, including activity against MRSA and malaria. The total synthesis of thiopeptide natural products, such as amythiamicin D, has been achieved, offering insights into potential therapeutic applications (Hughes et al., 2005). Additionally, studies have identified compounds with significant antiproliferative activity and the capacity to induce apoptosis, suggesting potential for cancer therapy applications (Sarhan et al., 2010).
Chemical Synthesis and Material Science
In material science, the synthesis of novel chemical entities from such compounds extends to the development of new materials with potential applications in various fields. The synthesis and characterization of benzothiazoles and thiazolopyridines through methods like TEMPO-catalyzed electrochemical C–H thiolation exemplify the role of these compounds in facilitating the development of pharmaceuticals and organic materials (Qian et al., 2017).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various receptors, contributing to their diverse biological activities .
Mode of Action
It’s worth noting that compounds with similar structures have been shown to cause significant and dose-dependent changes in cell cycle phases .
Biochemical Pathways
Similar compounds have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Pharmacokinetics
The optimization of potency, efficacy, and pharmacokinetic profile of similar compounds has been described .
Result of Action
Similar compounds have been shown to cause significant and dose-dependent changes in cell cycle phases .
properties
IUPAC Name |
N-(6-acetyl-3-carbamoyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-1,3-benzothiazole-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N4O3S2/c1-9(23)22-5-4-11-14(7-22)27-18(15(11)16(19)24)21-17(25)10-2-3-12-13(6-10)26-8-20-12/h2-3,6,8H,4-5,7H2,1H3,(H2,19,24)(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXICEJSQPDOGCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC4=C(C=C3)N=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.